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Compound of Interest

Compound Name: Cyanine5 alkyne

Cat. No.: B606867

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine5 (Cyb5) is a versatile and widely used fluorescent dye that emits in the far-red region of
the visible spectrum. Its alkyne derivative, Cyanine5 alkyne, provides a powerful tool for the
specific labeling of biomolecules, including oligonucleotides and peptides, through "click
chemistry." This bioorthogonal reaction, primarily the copper(l)-catalyzed azide-alkyne
cycloaddition (CuUAAC), allows for the efficient and specific formation of a stable triazole linkage
between the Cy5 alkyne and an azide-modified target molecule.[1][2] This method is highly
valued in biological research for its high specificity, rapid reaction kinetics, and compatibility
with a wide range of functional groups and aqueous environments.[3] Labeled oligonucleotides
and peptides are instrumental in a variety of applications, including fluorescence microscopy,
flow cytometry, fluorescence in situ hybridization (FISH), and in vivo imaging.[4][5]

Properties of Cyanine5 Alkyne

Cyanine5 is characterized by its high molar extinction coefficient, good photostability, and
fluorescence emission in a spectral range that minimizes background autofluorescence from
biological samples. These properties make it an excellent choice for sensitive detection and
imaging applications.
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Property Value Reference
Excitation Maximum (Amax) ~649-650 nm
Emission Maximum (Aem) ~665-680 nm

Molar Extinction Coefficient (g) ~250,000 cm~—tM—1

Molecular Weight 556.18 g/mol
B Soluble in organic solvents like
Solubility
DMSO and DMF
Store at -20°C, protected from
Storage

light

Labeling Chemistry: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuUAAC)

The primary method for labeling with Cyanine5 alkyne is the copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC), a cornerstone of click chemistry. This reaction involves the formation of
a stable triazole ring from the reaction between the terminal alkyne of Cyanine5 and an azide
group introduced into the oligonucleotide or peptide. The reaction is typically catalyzed by a
Cu(l) species, which can be generated in situ from Cu(ll) salts (like CuSOa) using a reducing
agent such as sodium ascorbate.

A diagram illustrating the CUAAC reaction is presented below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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